Cas no 29947-04-4 (1(2H)-Naphthalenone,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-3,4-dihydro-)

1(2H)-Naphthalenone,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-3,4-dihydro- structure
29947-04-4 structure
Product name:1(2H)-Naphthalenone,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-3,4-dihydro-
CAS No:29947-04-4
MF:C15H17NO2
MW:243.300984144211
CID:279740
PubChem ID:293686

1(2H)-Naphthalenone,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,3-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-3,4-dihydro-
    • 3-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)-1-phenyl-1,2,3,4-tetrahydro-1-naphthalenol
    • 3-(4,4-dimethyl-4,5-dihydro-oxazol-2-yl)-1-phenyl-1,2,3,4-tetrahydro-naphthalen-1-ol
    • 3-(4,4-dimethyl-4,5-dihydro-oxazol-2-yl)-3,4-dihydro-2H-naphthalen-1-one
    • AC1L6KQC
    • AC1Q4UGP
    • AG-E-97888
    • AR-1E6716
    • CTK4G4118
    • NSC160555
    • NSC160556
    • 29947-04-4
    • NSC-160556
    • Inchi: InChI=1S/C15H17NO2/c1-15(2)9-18-14(16-15)11-7-10-5-3-4-6-12(10)13(17)8-11/h3-6,11H,7-9H2,1-2H3
    • InChI Key: FUNPYYBKUNMBLS-UHFFFAOYSA-N
    • SMILES: CC1(COC(C2CC(=O)C3=CC=CC=C3C2)=N1)C

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 367.5°Cat760mmHg
  • Flash Point: 160.6°C
  • Refractive Index: 1.609
  • PSA: 38.66
  • LogP: 2.07460

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